Cas no 22814-95-5 (Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-)

• Product Name: Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
• CAS No: 22814-95-5
• MF: C₁₃H₁₂ClN₃S
• MW: 277.772480010986
• CID: 1412092
• PubChem ID: 4685264
• Update Time: 2025-04-20

Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, N-(4-chlorophenyl)-2-phenyl-
• 4-(4-chloro-phenyl)-1-phenyl-thiosemicarbazide
• 4-(4-CHLOROPHENYL)-1-PHENYL-3-THIOSEMICARBAZIDE
• 22814-95-5
• AKOS024333635
• 1-anilino-3-(4-chlorophenyl)thiourea
• 1-Phenyl-4-(4-chlorophenyl)thiosemicarbazide

• Inchi： 1S/C13H12ClN3S/c14-10-6-8-11(9-7-10)15-13(18)17-16-12-4-2-1-3-5-12/h1-9,16H,(H2,15,17,18)
• InChI Key： HMXMVJBDDXZYBL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NNC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 277.04426
• Monoisotopic Mass: 277.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2
• XLogP3: 4

Experimental Properties

• PSA: 36.09